Cas no 1170977-40-8 (ethyl 3-{2-3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2,4-oxadiazole-5-carboxylate)

• Product Name: ethyl 3-{2-3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2,4-oxadiazole-5-carboxylate
• CAS No: 1170977-40-8
• MF: C₁₄H₁₅F₃N₄O₃
• MW: 344.289113283157
• MDL: MFCD09859305
• CID: 4682966
• PubChem ID: 25248361
• Update Time: 2025-10-28

ethyl 3-{2-3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2,4-oxadiazole-5-carboxylate Chemical and Physical Properties

Names and Identifiers

• ethyl 3-{2-[3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-yl]ethyl}-1,2,4-oxadiazole-5-carboxylate
• Ethyl 3-(2-(3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-yl)ethyl)-1,2,4-oxadiazole-5-carboxylate
• STK353026
• SBB026099
• ethyl 3-{2-[3-cyclopropyl-5-(trifluoromethyl)pyrazolyl]ethyl}-1,2,4-oxadiazole -5-carboxylate
• ethyl 3-{2-3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2,4-oxadiazole-5-carboxylate

• MDL： MFCD09859305
• Inchi： 1S/C14H15F3N4O3/c1-2-23-13(22)12-18-11(20-24-12)5-6-21-10(14(15,16)17)7-9(19-21)8-3-4-8/h7-8H,2-6H2,1H3
• InChI Key： ZJEXTLJOQPWKRS-UHFFFAOYSA-N
• SMILES： FC(C1=CC(C2CC2)=NN1CCC1=NOC(C(=O)OCC)=N1)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 461
• Topological Polar Surface Area: 83

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Oxadiazoles 1,2,4-oxadiazoles

Additional information on ethyl 3-{2-3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2,4-oxadiazole-5-carboxylate

Introduction to Ethyl 3-{2-3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2,4-oxadiazole-5-carboxylate (CAS No. 1170977-40-8)

Ethyl 3-{2-3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2,4-oxadiazole-5-carboxylate (CAS No. 1170977-40-8) is a highly specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules that exhibit remarkable potential in various biological and chemical applications. The unique structural features of this molecule, particularly its cyclopropyl and trifluoromethyl substituents, contribute to its distinctive chemical properties and biological activities.

The synthesis of Ethyl 3-{2-3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2,4-oxadiazole-5-carboxylate involves a series of meticulously designed organic reactions that highlight the expertise in multi-step synthesis. The incorporation of the pyrazole moiety into the molecular framework enhances its binding affinity to biological targets, making it a promising candidate for drug discovery. Furthermore, the presence of the oxadiazole ring system imparts stability and reactivity that are crucial for its pharmacological efficacy.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds for their therapeutic applications. Ethyl 3-{2-3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2,4-oxadiazole-5-carboxylate has been extensively studied for its potential in inhibiting various enzymatic pathways and interacting with biological receptors. The trifluoromethyl group, in particular, is known for its ability to enhance metabolic stability and binding affinity, which are critical factors in drug design.

The compound's structural complexity also makes it an attractive scaffold for structure-based drug design. Researchers have leveraged computational methods to predict how Ethyl 3-{2-3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-ylethyl}-1,2,4-oxadiazole-5-carboxylate interacts with target proteins. These studies have revealed that the molecule can effectively bind to enzymes involved in inflammatory pathways and cancer cell proliferation. This insight has paved the way for its investigation as a lead compound in the development of new therapeutic agents.

The pharmaceutical industry has been particularly keen on exploring the potential of this compound due to its unique chemical profile. Preclinical studies have demonstrated that Ethyl 3-{2-3-cyclopropyl-5-(trifluoromethyl)-1H-pyrazol-1-yethylethyl}-1,2,4 oxadiazole -5-carboxylate exhibits promising anti-inflammatory and anticancer properties. These findings have prompted further research into optimizing its pharmacokinetic properties and evaluating its safety profile in animal models.

The synthesis and characterization of Ethyl 3-{2-cycloprop yl -5 - ( trif luoro me thy l ) - 1 H - py ra z ol - 1 - yle th yl } - 1 , 2 , 4 ox adia z ole - 5 car box ylate have also contributed to advancements in synthetic methodologies. The development of efficient synthetic routes has not only facilitated access to this compound but also provided valuable insights into the construction of similar heterocyclic structures. These methodologies are expected to be widely applicable in the synthesis of other biologically active molecules.

In conclusion, Ethyl 3-{2-cycloprop yl -5 - ( trif luoro me thy l ) - 1 H - py ra z ol - 1 - yle th yl } - 1 , 2 , 4 ox adia z ole - 5 car box ylate represents a significant advancement in pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable asset in the search for new therapeutic agents. As research continues to uncover more about its properties and potential applications, this compound is poised to play a crucial role in the development of innovative treatments for various diseases.